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Cat. No.: B092233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Leucine-Enkephalin (Leu-Enkephalin) is a naturally occurring pentapeptide with the amino

acid sequence Tyr-Gly-Gly-Phe-Leu (YGGFL). It is an endogenous opioid peptide that plays a

role in neurotransmission and pain modulation by acting on opioid receptors.[1] In the field of

mass spectrometry, Leu-Enkephalin has become a widely adopted standard and reference

compound.[2][3][4] Its well-defined chemical properties, predictable fragmentation pattern, and

stability make it an ideal candidate for a variety of applications in mass spectrometry-based

analyses.

These application notes provide detailed information and protocols for the effective use of Leu-
Enkephalin as a mass spectrometry standard for instrument tuning, calibration, and as a

reference compound in quantitative and qualitative analyses.

Key Applications
Instrument Tuning and Calibration: Leu-Enkephalin is frequently used to tune and calibrate

mass spectrometers to ensure high mass accuracy and resolution.[5] Its known

monoisotopic mass provides a reliable reference point for adjusting instrument parameters.

Mass Accuracy Verification: It serves as a lock mass for real-time mass correction during

data acquisition, particularly in high-resolution mass spectrometry, ensuring consistent mass
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accuracy throughout an analytical run.

Internal Standard for Quantitative Analysis: Due to its peptide nature, Leu-Enkephalin can

be used as an internal standard in the quantification of other peptides and small molecules,

helping to correct for variations in sample preparation and instrument response.

"Thermometer Molecule": The fragmentation of Leu-Enkephalin is well-characterized and

sensitive to the energy applied in the collision cell. The ratios of its fragment ions can be

used to indicate the degree of excitation, making it a useful "thermometer molecule" for

standardizing fragmentation conditions in tandem mass spectrometry (MS/MS).

Method Development and Validation: As a well-behaved peptide, it is often employed during

the development and validation of new analytical methods to test instrument performance

and methodology.

Properties and Characteristics
A summary of the key physical and mass spectrometric properties of Leu-Enkephalin is

provided in the table below.

Property Value Reference

Amino Acid Sequence Tyr-Gly-Gly-Phe-Leu (YGGFL)

Molecular Formula C28H37N5O7

Monoisotopic Mass 555.2693 Da

Average Mass 555.62 Da

m/z of Protonated Molecule

[M+H]+
556.2771

m/z of Deprotonated Molecule

[M-H]-
554.2615

Fragmentation Pattern
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The fragmentation of protonated Leu-Enkephalin ([M+H]+) in collision-induced dissociation

(CID) is well-documented. The most prominent fragments are typically b- and y-type ions

resulting from the cleavage of the peptide backbone. The a-ions, which are formed by the loss

of a carbonyl group from the corresponding b-ion, are also commonly observed.

The table below lists the theoretical monoisotopic masses of the major fragment ions of

protonated Leu-Enkephalin.

Ion Type Sequence m/z

b2 Tyr-Gly 221.0921

b3 Tyr-Gly-Gly 278.1136

b4 Tyr-Gly-Gly-Phe 425.1820

y1 Leu 131.0946

y2 Phe-Leu 278.1630

y3 Gly-Phe-Leu 335.1845

y4 Gly-Gly-Phe-Leu 392.2059

a4 (from b4) 397.1874

Note: The observed m/z values may vary slightly depending on the instrument calibration and

resolution.

Experimental Protocols
Protocol 1: Preparation of Leu-Enkephalin Stock and
Working Solutions
This protocol outlines the preparation of Leu-Enkephalin solutions for use in mass

spectrometry.

Materials:

Leu-Enkephalin (lyophilized powder)
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Acetonitrile (ACN), LC-MS grade

Water, LC-MS grade

Formic acid (FA), LC-MS grade

Volumetric flasks

Pipettes and tips

Sonicator

Freezer (-20°C)

Procedure:

Preparation of 1 mg/mL Stock Solution:

Accurately weigh 1 mg of lyophilized Leu-Enkephalin.

Dissolve the powder in 1 mL of LC-MS grade water in a microcentrifuge tube.

Vortex and sonicate for 5 minutes to ensure complete dissolution.

Store the stock solution at -20°C. This stock is typically stable for several months.

Preparation of Working Solutions:

Prepare a series of working solutions by diluting the stock solution with a suitable solvent,

typically 50:50 acetonitrile/water with 0.1% formic acid.

The table below provides dilutions for common working concentrations.
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Desired
Concentration

Volume of Stock (1
mg/mL)

Final Volume Diluent

10 µg/mL 10 µL 1 mL
50:50 ACN/H2O +

0.1% FA

1 µg/mL 10 µL of 100 µg/mL 1 mL
50:50 ACN/H2O +

0.1% FA

100 ng/mL 10 µL of 10 µg/mL 1 mL
50:50 ACN/H2O +

0.1% FA

10 ng/mL 10 µL of 1 µg/mL 1 mL
50:50 ACN/H2O +

0.1% FA

Store working solutions at 4°C and use within one week for best results.

Protocol 2: Instrument Calibration and Tuning using
Leu-Enkephalin
This protocol describes the use of Leu-Enkephalin for the calibration and tuning of a mass

spectrometer.

Procedure:

Infusion Setup:

Prepare a 100-500 pg/µL solution of Leu-Enkephalin in 50:50 acetonitrile/water with 0.1%

formic acid.

Infuse the solution directly into the mass spectrometer's ion source using a syringe pump

at a flow rate of 5-10 µL/min.

Tuning and Calibration:

Acquire data in full scan mode in the positive ion mode.

Adjust ion source parameters (e.g., capillary voltage, gas flows, temperature) to maximize

the signal intensity and stability of the [M+H]+ ion at m/z 556.2771.
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Perform mass calibration using the known m/z of the Leu-Enkephalin [M+H]+ ion.

For MS/MS tuning, select the [M+H]+ ion as the precursor and optimize collision energy to

obtain a characteristic fragmentation pattern, often targeting the b4 ion at m/z 425.1820.

Protocol 3: Using Leu-Enkephalin as a Lock Mass for
Accurate Mass Measurements
This protocol details the use of Leu-Enkephalin as a lock mass for real-time mass correction.

Procedure:

Lock Mass Solution:

Prepare a low concentration solution of Leu-Enkephalin (e.g., 50-200 pg/µL) in a solvent

compatible with your LC gradient.

LockSpray/Reference Sprayer Setup:

Introduce the Leu-Enkephalin solution into the ion source via a dedicated reference

sprayer or LockSpray interface at a low, constant flow rate.

The instrument software will be configured to periodically sample the reference ion (m/z

556.2771) and apply a mass correction to the analyte data in real-time.

Data Acquisition:

Acquire your sample data with the lock mass correction enabled. This will significantly

improve the mass accuracy of your measurements.

Protocol 4: Leu-Enkephalin as an Internal Standard for
Quantitative Analysis
This protocol describes the use of Leu-Enkephalin as an internal standard for the

quantification of an analyte.

Procedure:
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Spiking the Internal Standard:

Add a known and constant amount of Leu-Enkephalin to all calibration standards, quality

controls, and unknown samples at the beginning of the sample preparation process. The

final concentration of the internal standard should be within the linear range of the assay.

Sample Preparation:

Perform the sample preparation (e.g., protein precipitation, solid-phase extraction) as

required for your analyte.

LC-MS/MS Analysis:

Develop a multiple reaction monitoring (MRM) or parallel reaction monitoring (PRM)

method to monitor at least one precursor-to-product ion transition for both the analyte and

Leu-Enkephalin. A common transition for Leu-Enkephalin is 556.3 -> 425.2.

Data Analysis:

Calculate the peak area ratio of the analyte to the Leu-Enkephalin internal standard.

Construct a calibration curve by plotting the peak area ratio against the concentration of

the analyte in the calibration standards.

Determine the concentration of the analyte in the unknown samples by interpolating their

peak area ratios from the calibration curve.

Signaling Pathway of Leu-Enkephalin
Leu-Enkephalin primarily exerts its biological effects by binding to and activating delta-opioid

receptors (δOR) and, to a lesser extent, mu-opioid receptors (μOR). These receptors are G-

protein coupled receptors (GPCRs). The binding of Leu-Enkephalin to these receptors initiates

a signaling cascade that ultimately leads to a decrease in neuronal excitability.

The following diagram illustrates the canonical signaling pathway initiated by Leu-Enkephalin
binding to an opioid receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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